Cas no 2410959-79-2 (5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid)
5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-[bis(4-chlorophenyl)methyl]-3-methyl-
- 5-(bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid
- CS-0529656
- F84393
- 2410959-79-2
- 5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylicacid
- 5-[bis(4-chlorophenyl)methyl]-3-methylthiophene-2-carboxylic acid
- 5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid
-
- Inchi: 1S/C19H14Cl2O2S/c1-11-10-16(24-18(11)19(22)23)17(12-2-6-14(20)7-3-12)13-4-8-15(21)9-5-13/h2-10,17H,1H3,(H,22,23)
- InChI Key: VODIIKPTDSZOID-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC(C(C2=CC=C(Cl)C=C2)C2=CC=C(Cl)C=C2)=CC=1C
Computed Properties
- Exact Mass: 376.0091562g/mol
- Monoisotopic Mass: 376.0091562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 65.5Ų
5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR024VK9-100mg |
5-(Bis(4-Chlorophenyl)Methyl)-3-Methylthiophene-2-Carboxylic Acid |
2410959-79-2 | 97% | 100mg |
$263.00 | 2025-02-13 | |
| Aaron | AR024VK9-250mg |
5-(Bis(4-Chlorophenyl)Methyl)-3-Methylthiophene-2-Carboxylic Acid |
2410959-79-2 | 97% | 250mg |
$437.00 | 2025-02-13 | |
| Aaron | AR024VK9-1g |
5-(Bis(4-Chlorophenyl)Methyl)-3-Methylthiophene-2-Carboxylic Acid |
2410959-79-2 | 97% | 1g |
$918.00 | 2025-02-13 | |
| Aaron | AR024VK9-5g |
5-(Bis(4-Chlorophenyl)Methyl)-3-Methylthiophene-2-Carboxylic Acid |
2410959-79-2 | 97% | 5g |
$2303.00 | 2025-02-13 | |
| 1PlusChem | 1P024VBX-100mg |
5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid |
2410959-79-2 | 97% | 100mg |
$478.00 | 2023-12-18 | |
| 1PlusChem | 1P024VBX-250mg |
5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid |
2410959-79-2 | 97% | 250mg |
$772.00 | 2023-12-18 |
5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid
Introduction to 5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid (CAS No. 2410959-79-2)
5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2410959-79-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiophene derivative family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly its bis(4-chlorophenyl)methyl substituent and the thiophene core, contribute to its unique chemical properties and potential applications in synthetic chemistry and therapeutic research.
The molecular structure of 5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid consists of a thiophene ring system substituted with a carboxylic acid group at the 2-position, a methyl group at the 3-position, and a bis(4-chlorophenyl)methyl moiety at the 5-position. This arrangement imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for further derivatization and functionalization. The presence of chlorine atoms in the bis(4-chlorophenyl)methyl group enhances the electrophilicity of the molecule, facilitating various chemical transformations that are essential for drug discovery processes.
In recent years, there has been growing interest in thiophene derivatives due to their demonstrated efficacy in various therapeutic areas. 5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid has been explored as a potential intermediate in the synthesis of bioactive molecules. Its unique structural motif suggests applications in the development of novel pharmaceuticals targeting neurological disorders, inflammatory conditions, and other diseases where thiophene-based compounds have shown promise.
One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The carboxylic acid functionality allows for amide bond formation, enabling the attachment of various pharmacophores. Additionally, the thiophene ring can be further modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, providing access to a diverse array of heterocyclic compounds. These synthetic possibilities make 5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid an attractive candidate for library synthesis efforts aimed at identifying new drug candidates.
Recent studies have highlighted the importance of thiophene derivatives in modulating biological pathways associated with disease progression. For instance, researchers have investigated analogs of this compound for their potential to interact with specific enzymes or receptors involved in cancer metabolism and inflammation. The bis(4-chlorophenyl)methyl group, in particular, has been shown to influence binding affinity and metabolic stability, key factors in drug design. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to optimize these properties and develop more effective therapeutic agents.
The pharmacokinetic profile of 5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid is another critical consideration in its application as a drug intermediate. Preliminary studies suggest that this compound exhibits favorable solubility and metabolic stability, characteristics that are essential for oral bioavailability. Furthermore, its chemical structure allows for modifications that can enhance target specificity and reduce off-target effects, minimizing potential side effects. These attributes position it as a promising candidate for further development into a lead compound or intermediate for more complex drug molecules.
In conclusion, 5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid (CAS No. 2410959-79-2) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable tool for chemists and biologists working on next-generation therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments that address unmet medical needs.
2410959-79-2 (5-(Bis(4-chlorophenyl)methyl)-3-methylthiophene-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)